Cas no 100578-13-0 (D-Glutamic acid, 5-octadecyl ester)

• Product Name: D-Glutamic acid, 5-octadecyl ester
• CAS No: 100578-13-0
• MF: C₂₃H₄₄NO₄
• MW: 398.599767684937
• CID: 1128204
• PubChem ID: 71355834
• Update Time: 2025-04-20

D-Glutamic acid, 5-octadecyl ester Chemical and Physical Properties

Names and Identifiers

• D-Glutamic acid, 5-octadecyl ester
• 100578-13-0

• Inchi： 1S/C23H45NO4/c1-3-5-7-8-9-10-11-12-13-14-15-17-20(16-6-4-2)28-23(27)21(24)18-19-22(25)26/h20-21H,3-19,24H2,1-2H3,(H,25,26)/p-1/t20?,21-/m1/s1
• InChI Key： HVFXZIGREPBGND-BPGUCPLFSA-M
• SMILES： O(C([C@@H](CCC(=O)[O-])N)=O)C(CCCC)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 398.32722
• Monoisotopic Mass: 398.32703388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 20
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 92.45